2-(4-Benzyl-1-(tert-butoxycarbonyl)piperazin-2-yl)acetic acid

• IUPAC Name: 2-[4-benzyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-2-yl]acetic acid
• InChI: InChI=1S/C18H26N2O4/c1-18(2,3)24-17(23)20-10-9-19(13-15(20)11-16(21)22)12-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,21,22)
• InChI Key: MOXGCULBLSUQQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1CC(=O)O)CC2=CC=CC=C2
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

“2-(4-Benzyl-1-(tert-butoxycarbonyl)piperazin-2-yl)acetic acid” is a chemical compound with the CAS Number: 1779928-19-6. It has a molecular weight of 334.42 and its molecular formula is C18H26N2O4. The compound is stored in a refrigerated environment.

Molecular Structure Analysis

The InChI Code of the compound is 1S/C18H26N2O4/c1-18(2,3)24-17(23)20-10-9-19(13-15(20)11-16(21)22)12-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,21,22).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 334.41. It is stored in a refrigerated environment. More specific physical and chemical properties are not provided in the available resources.

Scientific Research Applications

Synthesis of Diverse Organic Compounds

• Efficient Microwave-Assisted Cyclization : The Ugi reaction involving N-tert-butoxycarbonyl-protected α-amino acids leads to efficient microwave-assisted cyclization in acetic acid, producing diastereomerically pure, racemic piperazine-2,5-diones. This process highlights the compound's role in synthesizing diverse substituted piperazine derivatives (Nikulnikov et al., 2010).

• Solid Phase Synthesis of Peptide Isosteres : The compound is used in the synthesis of aldehyde building blocks protected as acid-labile N-Boc N,O-acetals, demonstrating its utility in the combinatorial solid phase synthesis of novel peptide isosteres (Groth & Meldal, 2001).

Potential Therapeutic Applications

• Antimicrobial and Antioxidant Agents : Derivatives involving the compound's structural framework have been studied for their antimicrobial and antioxidant activities. Specific derivatives have shown remarkable activity in screening, suggesting potential therapeutic applications (Haneen et al., 2019).

• Novel Ligands for Human Receptors : The compound's derivatives undergo nucleophilic addition with different organometallic reagents, leading to highly diastereomerically enriched adducts. These derivatives are explored for their potential as novel ligands for human receptors, such as the melanocortin 4 receptor (Jiang et al., 2005).

• Anti-Malarial Activity : Certain derivatives containing the compound's structural motif have been identified to possess anti-malarial activity. The study on their crystal structures and biological activities emphasizes the compound's role in developing potential anti-malarial agents (Cunico et al., 2009).

Safety and Hazards

Specific safety and hazard information for this compound is not provided in the available resources.